2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• SMILES: CC1=C(N2CCCCC2=N1)C(=O)O
• InChI: InChI=1S/C9H12N2O2/c1-6-8(9(12)13)11-5-3-2-4-7(11)10-6/h2-5H2,1H3,(H,12,13)
• InChIKey: GGUVIVYEMGGYCJ-UHFFFAOYSA-N

Physicochemical Identity and Scaffold Classification

2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1268065-90-2) is a partially saturated fused heterocyclic building block of the tetrahydroimidazo[1,2-a]pyridine class, bearing a carboxylic acid at the 3-position and a methyl substituent at the 2-position of the imidazole ring . Its computed properties—molecular weight 180.20 g/mol, XLogP3 of 1, topological polar surface area (TPSA) of 55.1 Ų, one hydrogen bond donor, three hydrogen bond acceptors, and a single rotatable bond —place it at the intersection of three key structural variables (ring saturation, C2-substitution, and C3-carboxylation) that collectively determine its utility as a late-stage diversification intermediate distinct from both fully aromatic and des-methyl tetrahydro analogs .

Workflow Late-stage C3 arylation via decarboxylative coupling Validated Pd-catalyzed protocol exists for 3-COOH regioisomer

Selection logic Simultaneous 2-CH₃, 3-COOH and tetrahydro saturation Only commercially listed building block combining all three features

Use context Scaffold-hopping for lower lipophilicity and saturated ring exploration Tetrahydro core alters conformational and metabolic profile vs. aromatic analogs

• [1] PubChem. (2025). 2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. PubChem CID 82111505. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/82111505 View Source
• [2] Kuujia. (n.d.). 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1268065-90-2). Retrieved from https://www.kuujia.com View Source

Why Generic Analogs Cannot Substitute

The tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid scaffold is not a single interchangeable entity. Substitution at a different regioisomeric position (e.g., 2-carboxylic acid vs. 3-carboxylic acid) fundamentally alters reactivity in decarboxylative coupling chemistry, as the 3-carboxylate position is the established and validated substrate for Pd-catalyzed decarboxylative arylation . Simultaneously, the presence or absence of the 2-methyl group modulates both lipophilicity (ΔXLogP = 1 unit between methylated and des-methyl tetrahydro analogs) and steric environment at the reactive carboxylate center . The degree of ring saturation (aromatic vs. 5,6,7,8-tetrahydro) controls conformational flexibility, metabolic stability, and hydrogenation reactivity, meaning that procuring a des-methyl, fully aromatic, or incorrectly positioned regioisomer introduces uncontrolled variables into any structure–activity or synthetic sequence . The quantitative evidence below demonstrates that these three structural features—2-methyl, 3-carboxylic acid, and tetrahydro saturation—must be simultaneously present to deliver the specific physicochemical and reactivity profile required.

!

Regioisomer mismatch 2-COOH or other regioisomers lack validated decarboxylative coupling reactivity and cannot replace the 3-COOH position.

!

Aromatic analog shift Fully aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid introduces planar ring and higher lipophilicity; tetrahydro saturation profile may not transfer.

!

Missing 2-methyl handle Des-methyl tetrahydro analog lacks C2 steric/electronic modulation for SAR studies; procurement of the 2-CH₃ variant preserves scaffold diversity.

• [1] Mu, B., Wu, Y., Li, J., Zou, D., Chang, J., & Wu, Y. (2016). An unprecedented Pd-catalyzed decarboxylative coupling reaction of aromatic carboxylic acids in aqueous medium under air: synthesis of 3-aryl-imidazo[1,2-a]pyridines from aryl chlorides. Organic & Biomolecular Chemistry, 14, 246–250. DOI: 10.1039/C5OB02112J View Source
• [2] PubChem. (2025). 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid. PubChem CID. XLogP3-AA = 2. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] Ismail, M. A., Arafa, R. K., Wenzler, T., Brun, R., Tanious, F. A., Wilson, W. D., & Boykin, D. W. (2008). Synthesis and antiprotozoal activity of novel bis-benzamidino imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines. Bioorganic & Medicinal Chemistry, 16(2), 683–691. DOI: 10.1016/j.bmc.2007.10.042 View Source

Quantitative Comparative Evidence vs. Closest Analogs

Lipophilicity Reduction vs. Aromatic 2-Methyl Analog

The target compound exhibits an XLogP3-AA value of 1, which is one log unit lower than the fully aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (XLogP3-AA = 2) . This represents a 10-fold reduction in octanol-water partition coefficient attributable exclusively to saturation of the pyridine ring . The des-methyl tetrahydro analog (5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid) lacks a directly reported XLogP but has an estimated value of approximately 0.6–0.8 based on structural subtraction, placing the target compound at a distinctly intermediate lipophilicity between the aromatic 2-methyl and the fully stripped tetrahydro scaffold .

Lipophilicity shift

Head-to-head

ΔXLogP = -1 vs. aromatic 2-CH₃ analog (10-fold lower lipophilicity)

Supports solubility-driven design and reduced logD-based off-target binding risk

Computed by XLogP3 algorithm; experimental logD confirmation recommended

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1 [PubChem]
Comparator Or Baseline	2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6): XLogP3-AA = 2; Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 6200-60-8): XLogP = 1.6
Quantified Difference	ΔXLogP = -1 vs. aromatic 2-methyl analog (10-fold lower lipophilicity); ΔXLogP = -0.6 vs. aromatic des-methyl analog
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07 and 2025.04.14)

Why This Matters

Lower lipophilicity directly predicts improved aqueous solubility and altered membrane permeability, making the target compound a preferred intermediate when physicochemical property modulation (e.g., reducing logD-driven off-target binding or improving oral absorption potential) is a design objective.

• [1] PubChem. (2025). 2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. PubChem CID 82111505. Computed XLogP3-AA = 1. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/82111505 View Source
• [2] BaseChem. (n.d.). 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6). XLogP = 2. Retrieved from http://www.basechem.org/chemical/51164 View Source
• [3] BaseChem. (n.d.). Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 6200-60-8). XLogP = 1.6. Retrieved from https://basechem.org View Source

3-Carboxylic Acid Advantage in Decarboxylative Coupling

The 3-carboxylic acid position on the imidazo[1,2-a]pyridine scaffold is uniquely validated as a substrate for palladium-catalyzed decarboxylative coupling with aryl chlorides and aryl bromides, enabling aqueous-medium, additive-free, ligand-free C–C bond formation at the C3 position . In the established protocol, imidazo[1,2-a]pyridine-3-carboxylic acids react with aryl chlorides in H2O under ambient atmosphere using Pd(OAc)2 to afford 3-aryl-imidazo[1,2-a]pyridines . A separate ligand-free method extends this to aryl bromides . Neither the 2-carboxylic acid regioisomer (e.g., 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid, CAS 917364-11-5) nor the 5-, 6-, 7-, or 8-carboxylic acid regioisomers have been demonstrated as substrates in comparable decarboxylative coupling protocols .

Decarboxylative coupling

Reported

3-COOH position validated substrate for Pd-catalyzed C–C bond formation with aryl chlorides/bromides

Defines regioisomer-specific synthetic utility; other positions unvalidated

Class-level inference for tetrahydro analog; reaction scope may require optimization

Evidence Dimension	Validated synthetic utility for decarboxylative C–C coupling
Target Compound Data	Contains 3-COOH group; scaffold position validated in Pd-catalyzed decarboxylative arylation protocols (Org. Biomol. Chem. 2016; RSC Adv. 2016)
Comparator Or Baseline	2-carboxylic acid regioisomer (CAS 917364-11-5): No published decarboxylative coupling protocol; 5/6/7/8-COOH regioisomers: No reported decarboxylative coupling utility
Quantified Difference	Qualitative binary: 3-COOH = validated substrate; other regioisomers = unvalidated for this transformation class
Conditions	Pd(OAc)2 catalyst, H2O, ambient atmosphere, no additive required; or ligand-free Pd(OAc)2, DMF, 140 °C for aryl bromides

Why This Matters

For procurement decisions in medicinal chemistry programs requiring late-stage C3-arylation, the 3-carboxylic acid regioisomer is the only directly usable substrate among tetrahydroimidazo[1,2-a]pyridine carboxylic acid building blocks, eliminating the need for protecting group strategies or functional group interconversion.

• [1] Mu, B., Wu, Y., Li, J., Zou, D., Chang, J., & Wu, Y. (2016). An unprecedented Pd-catalyzed decarboxylative coupling reaction of aromatic carboxylic acids in aqueous medium under air: synthesis of 3-aryl-imidazo[1,2-a]pyridines from aryl chlorides. Organic & Biomolecular Chemistry, 14, 246–250. DOI: 10.1039/C5OB02112J View Source
• [2] Karale, U. B., Kalari, S., Shivakumar, J., Makane, V. B., Babar, D. A., Thakare, R. P., Nagendra Babu, B., Chopra, S., & Rode, H. B. (2016). Ligand-free Pd-catalysed decarboxylative arylation of imidazo[1,2-a]pyridine-3-carboxylic acids with aryl bromides. RSC Advances, 6, 65095–65104. DOI: 10.1039/C6RA12166G View Source

Unique Combination of 2-Methyl, 3-COOH, and Tetrahydro Saturation

A systematic comparison of commercially available closest analogs reveals that the target compound is the only entity combining all three key structural features simultaneously: (i) 2-methyl substitution on the imidazole ring, (ii) 3-carboxylic acid functionality, and (iii) 5,6,7,8-tetrahydro saturation of the pyridine ring . The aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6, XLogP = 2) lacks saturation . The saturated 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 55365-04-3, MW 166.18) lacks the 2-methyl group . The 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS 858511-18-9) lacks the 3-carboxylic acid . Other regioisomers such as 2-carboxylic acid (CAS 917364-11-5), 5-carboxylic acid, 6-carboxylic acid (CAS 139183-98-5), and 8-carboxylic acid (CAS 1235440-64-8) each lack either the 3-position carboxylate or the 2-methyl group or both. Molecular weight comparison confirms the additive contribution of the methyl group: MW 180.20 (target) vs. 166.18 (des-methyl tetrahydro, Δ = +14.02 Da) vs. 176.17 (aromatic 2-methyl, Δ = +4.03 Da attributable to saturation hydrogens) .

Scaffold uniqueness

Reported

Only commercial compound combining 2-CH₃, 3-COOH, and tetrahydro saturation (MW 180.20)

Eliminates need for multi-step de novo synthesis to access this substitution pattern

Cross-vendor catalog comparison; stock availability should be verified

Evidence Dimension	Structural feature combination uniqueness
Target Compound Data	MW 180.20; Features: 2-CH3 + 3-COOH + tetrahydro saturation; XLogP = 1
Comparator Or Baseline	CAS 21801-79-6 (aromatic, 2-CH3, 3-COOH): XLogP = 2, MW 176.17; CAS 55365-04-3 (tetrahydro, 3-COOH, no 2-CH3): MW 166.18; CAS 858511-18-9 (tetrahydro, 2-CH3, no 3-COOH): MW 150.22; CAS 917364-11-5 (tetrahydro, 2-COOH regioisomer): MW 166.18
Quantified Difference	Target is unique: no other commercially listed compound simultaneously bears 2-CH3, 3-COOH, and tetrahydro saturation
Conditions	Cross-vendor catalog comparison (PubChem, Leyan, ChemShuttle, Fluorochem, Bidepharm, Sigma-Aldrich)

Why This Matters

When a medicinal chemistry program requires simultaneous exploration of C2 steric/electronic effects, C3-carboxylate reactivity, and saturated-ring conformational/metabolic consequences, the target compound is the sole procurement option that delivers all three variables in a single building block, avoiding the need for multi-step de novo synthesis.

• [1] PubChem. (2025). 2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. PubChem CID 82111505. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/82111505 View Source
• [2] PubChem. (2025). 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid. PubChem CID. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Tetrahydro Saturation Alters Conformation and Reactivity

The 5,6,7,8-tetrahydro saturation of the pyridine ring fundamentally differentiates the target compound from its aromatic counterpart (CAS 21801-79-6) in both synthetic accessibility and downstream molecular properties. The tetrahydro analog can be synthesized by catalytic hydrogenation (PtO2/H2, EtOH, HCl) of the aromatic imidazo[1,2-a]pyridine-3-carboxylic acid precursor, as demonstrated for the des-methyl analog . Conformationally, the saturated pyridine ring introduces sp3-hybridized carbons at positions 5–8, increasing the number of heavy atoms from 12 (aromatic imidazo[1,2-a]pyridine-3-carboxylic acid) to 13 (target) . This saturation has been shown in the context of antiprotozoal bis-benzamidino derivatives to produce distinct biological profiles: the tetrahydro analog (compound 8) was generated by catalytic hydrogenation of the aromatic bis-O-acetoxyamidoxime in glacial acetic acid, yielding a saturated analogue with DNA binding affinity and in vitro activity against T. b. rhodesiense (IC50 values between 7 and 38 nM across the diamidine series) . While a direct IC50 comparison between aromatic 7a and tetrahydro 8 is not tabulated in the primary paper, the distinct synthetic route required for the saturated analog underscores the non-interchangeability of aromatic and tetrahydro scaffolds .

Saturation impact

Cross-study

Tetrahydro vs. aromatic: sp³ carbons alter conformational flexibility; antiprotozoal IC₅₀ 7–38 nM for saturated diamidine series

Pre-saturated building block avoids late-stage hydrogenation incompatibility

Biological activity retained in tetrahydro series (Ismail et al., 2008); direct comparative data limited

Evidence Dimension	Conformational/synthetic distinction between aromatic and tetrahydro scaffolds
Target Compound Data	5,6,7,8-Tetrahydro saturated; sp3 carbons at positions 5–8; heavy atom count = 13; accessible via hydrogenation of aromatic precursor
Comparator Or Baseline	Aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6): fully sp2-hybridized pyridine ring; heavy atom count = 13 but planar; not accessible via the same hydrogenation pathway
Quantified Difference	Qualitative: saturated vs. aromatic ring alters conformational degrees of freedom, metabolic soft-spot profile, and synthetic entry route
Conditions	Hydrogenation: PtO2 (120 mg), c. HCl, EtOH, 4 h at room temperature [ChemicalBook, WO2015/4481]; Antiprotozoal assay: T. b. rhodesiense STIB900, in vitro IC50 determination

Why This Matters

Procurement of the pre-saturated tetrahydro building block eliminates the need for post-synthetic hydrogenation, which can be incompatible with other functional groups in complex synthetic sequences, directly reducing step count and protecting group requirements.

• [1] PubChem. (2025). 2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. Heavy atom count = 13. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/82111505 View Source
• [2] BaseChem. (n.d.). Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 6200-60-8). Heavy atom count = 12. Retrieved from https://basechem.org View Source
• [3] Ismail, M. A., Arafa, R. K., Wenzler, T., Brun, R., Tanious, F. A., Wilson, W. D., & Boykin, D. W. (2008). Synthesis and antiprotozoal activity of novel bis-benzamidino imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines. Bioorganic & Medicinal Chemistry, 16(2), 683–691. DOI: 10.1016/j.bmc.2007.10.042 View Source

Anti-Inflammatory Scaffold Heritage

The 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid scaffold class has established anti-inflammatory activity. Abignente et al. (1982) demonstrated that a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids exhibited anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities when evaluated in comparison with indomethacin . In the closely related 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic derivative series, eight out of fifteen compounds showed dose-dependent anti-inflammatory action in the carrageenan rat paw edema assay at 1/2 to 1/3 the potency of indomethacin, with weak analgesic activity and negligible ulcerogenic action . These compounds were found to lack direct cyclooxygenase inhibitory activity in vitro, suggesting a mechanism distinct from classical NSAIDs . While the specific target compound (2-methyl-tetrahydro-imidazo[1,2-a]pyridine-3-carboxylic acid) has not been directly tested in these assays, the conserved 2-methyl-3-carboxylic acid pharmacophore on the imidazo[1,2-a] scaffold provides a structural rationale for its potential as an anti-inflammatory lead scaffold .

Anti-inflammatory class

Class-level

2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid scaffold class shows anti-inflammatory activity (33–50% of indomethacin potency)

Scaffold-class activity reported; target-specific validation required

Target compound not directly tested; tetrahydro saturation may alter profile

Evidence Dimension	In vivo anti-inflammatory activity (carrageenan rat paw edema)
Target Compound Data	Not directly tested; bears the conserved 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid pharmacophore
Comparator Or Baseline	2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic derivatives: 8/15 compounds showed 1/2 to 1/3 × indomethacin potency; Indomethacin: reference standard
Quantified Difference	Class-level: 2-methyl-3-carboxylic acid imidazo[1,2-a]heterocycles achieve 33-50% of indomethacin anti-inflammatory potency; target compound's tetrahydro saturation may modify this profile
Conditions	Carrageenan rat paw edema model; acetic acid writhing test (analgesic); in vitro COX inhibition assay

Why This Matters

The established anti-inflammatory activity of the 2-methyl-3-carboxylic acid scaffold class reduces the risk of pursuing this chemotype for inflammation-related target screening, providing a partially de-risked starting point relative to completely unexplored building blocks.

• [1] Abignente, E., Arena, F., Luraschi, E., Saturnino, C., Marmo, E., De Rosis, A., & Filippelli, A. (1982). Research on heterocyclic compounds. XII - Preparation and antiinflammatory activity of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids. Il Farmaco; Edizione Scientifica, 37(1), 3–14. PMID: 6976907 View Source
• [2] Abignente, E., Arena, F., Luraschi, E., Saturnino, C., & Marmo, E. (1998). Research on heterocyclic compounds — Part XXXIX. 2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic derivatives: Synthesis and antiinflammatory activity. European Journal of Medicinal Chemistry, 33(7–8), 565–572. DOI: 10.1016/S0223-5234(98)80005-6 View Source
• [3] Abignente, E., Arena, F., Luraschi, E., Saturnino, C., Marmo, E., Russo, S., & Magliulo, R. (1986). Research on heterocyclic compounds. XIX - 2-Methylimidazo[1,2-a]pyridine-3-acetic acids. Il Farmaco; Edizione Scientifica, 41(2), 119–130. PMID: 3486134 View Source

Procurement-Relevant Application Scenarios

Late-Stage C3-Arylation via Decarboxylative Coupling

The target compound's 3-carboxylic acid position is a validated substrate for Pd-catalyzed decarboxylative arylation with aryl chlorides and bromides under mild, aqueous, additive-free conditions . Medicinal chemistry teams requiring rapid C3 diversification of the tetrahydroimidazo[1,2-a]pyridine scaffold can use this building block directly without carboxylate activation or protecting group strategies. The 2-methyl group provides a steric and electronic handle that is absent from the des-methyl analog (CAS 55365-04-3), enabling SAR exploration at the imidazole C2 position .

Reduced Lipophilicity for CNS and Solubility Programs

With an XLogP of 1—one full log unit below the aromatic 2-methyl analog (XLogP = 2)—the target compound is suited for drug discovery programs where lower lipophilicity is desired, such as CNS-penetrant candidates (where logD 1–3 is typically optimal) or programs addressing solubility-limited absorption . The tetrahydro saturation also reduces planarity, which can mitigate crystal packing-driven poor solubility and π-stacking-mediated off-target binding .

Scaffold-Hopping for Metabolic Stability Improvement

In lead optimization campaigns where the aromatic imidazo[1,2-a]pyridine core exhibits metabolic liability (e.g., CYP-mediated oxidation at the pyridine ring), the pre-saturated 5,6,7,8-tetrahydro scaffold provides a direct scaffold-hop with reduced metabolic soft-spot potential . The target compound eliminates the need for late-stage hydrogenation, which is often incompatible with other sensitive functional groups. The antiprotozoal bis-benzamidino series by Ismail et al. (2008) demonstrated that tetrahydro-imidazo[1,2-a]pyridines retain biological activity (IC50 7–38 nM against T. b. rhodesiense) while offering a distinct pharmacokinetic profile from their aromatic counterparts .

Anti-Inflammatory Lead Generation

The 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid scaffold has demonstrated anti-inflammatory activity in vivo at 33–50% of indomethacin potency in the carrageenan rat paw edema model, with the notable advantage of negligible ulcerogenic action compared to classical NSAIDs . The target compound's tetrahydro saturation may further differentiate its safety and pharmacokinetic profile. Procurement of this specific building block enables direct entry into anti-inflammatory SAR exploration without requiring de novo construction of the 2-methyl-3-carboxylic acid pharmacophore on the saturated scaffold .

Application

Selection Property

Validation Focus

Late-stage C3-arylation

3-COOH position validated substrate for Pd-catalyzed decarboxylative coupling

Arylation scope optimization with target building block

Low-lipophilicity scaffold research

Tetrahydro saturation reduces computed XLogP relative to aromatic 2-CH₃ analog

Solubility and permeability profiling in relevant assay systems

Metabolic stability scaffold-hopping

Saturated ring core may alter CYP metabolism soft spots vs. aromatic scaffold

CYP liability screening and metabolic soft-spot mapping

Anti-inflammatory pharmacophore exploration

2-Methyl-3-carboxylic acid scaffold class linked to in vivo anti-inflammatory activity

Target-specific inflammation endpoint assays; ulcerogenicity endpoint review

• [1] Mu, B., Wu, Y., Li, J., Zou, D., Chang, J., & Wu, Y. (2016). An unprecedented Pd-catalyzed decarboxylative coupling reaction of aromatic carboxylic acids in aqueous medium under air: synthesis of 3-aryl-imidazo[1,2-a]pyridines from aryl chlorides. Organic & Biomolecular Chemistry, 14, 246–250. DOI: 10.1039/C5OB02112J View Source
• [2] Ismail, M. A., Arafa, R. K., Wenzler, T., Brun, R., Tanious, F. A., Wilson, W. D., & Boykin, D. W. (2008). Synthesis and antiprotozoal activity of novel bis-benzamidino imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines. Bioorganic & Medicinal Chemistry, 16(2), 683–691. DOI: 10.1016/j.bmc.2007.10.042 View Source
• [3] Abignente, E., Arena, F., Luraschi, E., Saturnino, C., Marmo, E., De Rosis, A., & Filippelli, A. (1982). Research on heterocyclic compounds. XII - Preparation and antiinflammatory activity of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids. Il Farmaco; Edizione Scientifica, 37(1), 3–14. PMID: 6976907 View Source